molecular formula C10H12F2O2 B6242778 9,9-Difluorodispiro[3.0.3^{5}.1^{4}]nonane-2-carboxylic acid CAS No. 2378507-25-4

9,9-Difluorodispiro[3.0.3^{5}.1^{4}]nonane-2-carboxylic acid

Cat. No. B6242778
CAS RN: 2378507-25-4
M. Wt: 202.20 g/mol
InChI Key: USEJLZALGZUFSD-UHFFFAOYSA-N
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Description

9,9-difluorodispiro[3.0.3{5}.1{4}]nonane-2-carboxylic acid is a chemical compound with the CAS Number: 2378507-25-4 . It has a molecular weight of 202.2 .


Molecular Structure Analysis

The InChI code for 9,9-difluorodispiro[3.0.3{5}.1{4}]nonane-2-carboxylic acid is 1S/C10H12F2O2/c11-10(12)8(2-1-3-8)9(10)4-6(5-9)7(13)14/h6H,1-5H2,(H,13,14) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.

Safety and Hazards

The safety information available indicates that 9,9-difluorodispiro[3.0.3{5}.1{4}]nonane-2-carboxylic acid has the following hazard statements: H302, H315, H319, H335 . These correspond to the following hazards: Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation . The recommended precautionary statements include: Avoid breathing dust/fume/gas/mist/vapours/spray, Wash thoroughly after handling, Do not eat, drink or smoke when using this product, Use only outdoors or in a well-ventilated area, Wear protective gloves/protective clothing/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 9,9-difluorodispiro[3.0.3^{5}.1^{4}]nonane-2-carboxylic acid involves the preparation of a key intermediate, followed by a series of reactions to introduce the necessary functional groups.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxane-4,6-dione", "2,2-dimethyl-1,3-propanediol", "2,2-difluoroacetic acid", "Sodium hydride", "Diethyl ether", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Preparation of key intermediate", "a. Dissolve 2,2-dimethyl-1,3-dioxane-4,6-dione in diethyl ether and add sodium hydride.", "b. Add 2,2-dimethyl-1,3-propanediol and stir for 24 hours at room temperature.", "c. Filter the mixture and wash the solid with diethyl ether.", "d. Dry the solid under vacuum to obtain the key intermediate.", "Step 2: Introduction of fluorine atoms", "a. Dissolve the key intermediate in methanol and add hydrochloric acid.", "b. Add 2,2-difluoroacetic acid and stir for 24 hours at room temperature.", "c. Neutralize the mixture with sodium hydroxide and extract with ethyl acetate.", "d. Wash the organic layer with water and dry over sodium bicarbonate.", "e. Concentrate the solution under reduced pressure to obtain the crude product.", "Step 3: Purification of product", "a. Dissolve the crude product in ethyl acetate and wash with water.", "b. Dry the organic layer over sodium bicarbonate and concentrate under reduced pressure.", "c. Purify the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent.", "d. Characterize the product by NMR spectroscopy and mass spectrometry." ] }

CAS RN

2378507-25-4

Molecular Formula

C10H12F2O2

Molecular Weight

202.20 g/mol

IUPAC Name

9,9-difluorodispiro[3.0.35.14]nonane-7-carboxylic acid

InChI

InChI=1S/C10H12F2O2/c11-10(12)8(2-1-3-8)9(10)4-6(5-9)7(13)14/h6H,1-5H2,(H,13,14)

InChI Key

USEJLZALGZUFSD-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C1)C3(C2(F)F)CC(C3)C(=O)O

Purity

95

Origin of Product

United States

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